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Compound of Interest

Compound Name: Octamethyltrisiloxane

CAS No.: 63148-62-9

Cat. No.: B1164950

Get Quote

Octamethyltrisiloxane (CAS No. 107-51-7), commonly referred to as L3, is a linear, low-

molecular-weight organosilicon compound.[1] Due to its unique physicochemical properties—

such as low surface tension, high spreadability, and a non-greasy feel—it is utilized as a

chemical intermediate and a key ingredient in personal care products like hair conditioners and

skin lotions.[2][3] It also finds use in industrial applications, including the manufacturing of

silicone polymers and as a spreading agent.[2]

While valued for these properties, its widespread use results in environmental release,

necessitating a thorough understanding of its subsequent behavior, persistence, and potential

impacts. This guide provides a detailed examination of the environmental fate and transport of

L3, synthesizing data on its partitioning, degradation, and bioaccumulation potential to offer a

comprehensive profile for researchers and environmental scientists.

Core Physicochemical Properties: The Foundation
of Environmental Behavior
The environmental journey of any chemical is fundamentally governed by its intrinsic

physicochemical properties. For L3, a combination of high volatility, low water solubility, and
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lipophilicity dictates its partitioning across air, water, soil, and biota. These core characteristics

are summarized in Table 1.

Table 1: Key Physicochemical Properties of Octamethyltrisiloxane (L3)

Property Value
Significance for
Environmental Fate

Source(s)

Molecular Formula C₈H₂₄O₂Si₃
Defines the basic
structure and
composition.

[1]

Molecular Weight 236.53 g/mol
Influences volatility

and diffusion rates.
[1][4]

Physical State Colorless Liquid

Determines its

handling and initial

state upon release.

[1]

Boiling Point 152 - 153 °C

Indicates its tendency

to volatilize into the

atmosphere.

[4][5]

Melting Point -86 °C
Relevant for behavior

in cold environments.
[5]

Vapor Pressure 3.9 mmHg @ 25°C

High vapor pressure

drives partitioning

from water/soil to air.

[5]

Water Solubility 34 ppb (Insoluble)

Extremely low

solubility limits its

concentration in the

aqueous phase and

promotes partitioning

to other media.

[5]

| Density | 0.82 g/mL @ 25°C | Slightly less dense than water. |[4] |
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Environmental Partitioning and Transport: Where L3
Goes
Based on its properties, L3 is a mobile compound, with the atmosphere being a primary

transport medium. Its high affinity for organic matter also makes soil and sediment significant

environmental sinks.

Atmospheric Fate and Long-Range Transport
L3's high vapor pressure and low water solubility mean that upon release, it preferentially

partitions to the atmosphere.[5] This volatilization is a dominant removal mechanism from

aquatic and terrestrial systems.[6] Once in the atmosphere, its fate is governed by reaction with

hydroxyl (OH) radicals.[7][8] The atmospheric half-life of L3 has been estimated between 5.79

and 8.9 days.[9] This residence time is short enough to prevent it from being classified as

highly persistent in air, but long enough to allow for significant atmospheric transport,

potentially reaching regions far from its emission sources.[7][9]

Partitioning in Aquatic Systems and Sediment
Due to its extremely low water solubility, L3 does not persist in the water column in a dissolved

state.[5] Instead, it rapidly partitions to suspended organic matter and, ultimately, to sediment.

[2] This high adsorptive tendency is a critical aspect of its environmental behavior, making

sediment a primary reservoir for L3 in aquatic environments.[2][6] While data for L3's specific

sediment persistence is limited, its strong adsorption to organic matter suggests it can remain

in this compartment for extended periods.[2][9]

Soil Mobility and Adsorption
Similar to its behavior in sediment, L3 is highly adsorptive to the organic fraction of soils.[2]

This characteristic significantly limits its mobility in the soil column and reduces the potential for

leaching into groundwater. The primary mechanism of removal from soil surfaces is

volatilization back into the atmosphere, rather than aqueous transport.

The overall environmental distribution is a dynamic cycle of partitioning and transport between

air, water, and solid phases, as illustrated in Figure 1.

Figure 1. Environmental fate and transport pathways of Octamethyltrisiloxane (L3).
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Environmental Degradation Pathways
While L3 exhibits persistence in certain compartments, it is susceptible to degradation through

both abiotic and biotic processes. Abiotic degradation, particularly hydrolysis and atmospheric

oxidation, is the most significant removal mechanism.

Abiotic Degradation: Hydrolysis and Photolysis
Hydrolysis: In aquatic environments, the primary degradation pathway for L3 is hydrolysis. The

Si-O-Si (siloxane) bond is susceptible to cleavage by water. The hydrolysis half-life in water has

been reported to be 60.9 days or less, indicating that abiotic degradation can significantly

reduce its persistence in the water column.[2][9] This process is a key factor mitigating the

long-term presence of L3 in aquatic systems.[9]

Octamethyltrisiloxane (L3)
[(CH₃)₃SiO]₂Si(CH₃)₂

+ 2 H₂O
(Water)

Intermediate Silanols

Hydrolysis

Dimethylsilanediol (DMSD)
(CH₃)₂Si(OH)₂

Trimethylsilanol
(CH₃)₃SiOH

Figure 2. Simplified hydrolysis pathway of L3.
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Figure 2. Simplified hydrolysis pathway of L3.

Atmospheric Oxidation: As previously mentioned, the reaction with hydroxyl radicals

(photolysis) is the dominant degradation process in the atmosphere, with a half-life of
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approximately 5.8 to 8.9 days.[8][9] This relatively rapid degradation prevents L3 from

accumulating indefinitely in the atmosphere.

Biodegradation
In contrast to its abiotic degradation, L3 shows a low potential for microbial biodegradation.[9]

Standard ready biodegradation tests and models suggest that the ultimate biodegradation half-

life in water and soil is likely to exceed 182 days.[9] While some studies on related siloxanes

(like D4) have shown slow anaerobic biodegradation to dimethylsilanediol (DMSD), this

process is not considered a primary removal mechanism for L3 in the environment.[9][10]

Therefore, an assessment of persistence based solely on biodegradation would overestimate

its environmental residence time.[9]

Table 2: Summary of Environmental Degradation Half-Lives for L3

Compartment
Degradation
Process

Half-Life (t½)
Persistence
Potential

Source(s)

Air

Atmospheric
Oxidation (OH
Radicals)

5.79 - 8.9 days Low [9]

Water
Hydrolysis

(Abiotic)
≤ 60.9 days Moderate [2][9]

Water
Biodegradation

(Biotic)
> 182 days High [9]

Soil
Biodegradation

(Biotic)
> 182 days High [9]

| Sediment | Biodegradation (Biotic) | Calculated > 365 days | Very High |[9] |

Bioaccumulation and Ecotoxicity
The potential for L3 to accumulate in organisms and exert toxic effects is a key area of

regulatory interest.
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Bioaccumulation Potential
There is evidence suggesting L3 has a high potential to accumulate in aquatic organisms. A

proposal by Norway to classify L3 as a Substance of Very High Concern (SVHC) under REACH

highlights a high bioconcentration factor (BCF) in aquatic species, with values potentially

exceeding the threshold of 5,000 L/kg for a "very bioaccumulative" classification.[2]

However, other studies provide a more nuanced view. A screening assessment from Canada

reported an empirical biomagnification factor (BMF) of less than 1.[9] This indicates that L3 is

unlikely to biomagnify, or increase in concentration at successively higher trophic levels in the

food web.[9] The difference between a high BCF (uptake from water) and a low BMF (uptake

from diet) suggests that while organisms may absorb L3 from their environment, it may be

metabolized or eliminated efficiently enough to prevent it from concentrating up the food chain.

Ecotoxicity Profile
The available data indicates that L3 has a low hazard potential for aquatic and terrestrial

organisms.[9] Studies on aquatic species showed no adverse effects even after prolonged

exposure at concentrations up to L3's limit of water solubility.[9] Similarly, results for structurally

similar compounds suggest L3 is not likely to be hazardous to terrestrial invertebrates or plants.

[9] Crucially, the lowest experimentally determined effect levels are substantially higher than

the L3 concentrations currently measured or estimated in the environment, indicating a low risk

of harm to organisms.[9]

Environmental Analysis: A Methodological Workflow
Accurate assessment of L3 in environmental matrices requires robust analytical protocols. The

general workflow involves extraction from the sample, cleanup to remove interfering

substances, and instrumental analysis, typically by Gas Chromatography-Mass Spectrometry

(GC-MS).

Protocol: Determination of Soil-Water Distribution
Coefficient (Koc)
The soil-water distribution coefficient is a critical parameter for predicting the partitioning of a

substance between soil/sediment and water. A batch equilibrium method is commonly

employed.
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Objective: To determine the soil organic carbon-water partitioning coefficient (Koc) for ¹³C-

labeled L3.

Methodology (Based on OECD Guideline 106):

Preparation of Soil Samples:

Select and characterize a minimum of three different soil types with varying organic carbon

content (e.g., sandy loam, silt loam, clay).

Air-dry the soils and sieve to <2 mm. Determine the organic carbon content, pH, and

texture of each soil.

Preparation of Test Solution:

Prepare a stock solution of ¹³C-L3 in a suitable solvent (e.g., methanol).

Create a test solution by spiking the stock solution into a 0.01 M CaCl₂ solution (to mimic

soil pore water ionic strength). The final concentration should be below the water solubility

limit of L3.

Equilibration:

In centrifuge tubes, combine a known mass of soil with a known volume of the L3 test

solution. Typical soil-to-solution ratios are 1:5 or 1:10.

Include control samples (solution without soil) to check for adsorption to the vessel walls.

Agitate the tubes on a shaker at a constant temperature (e.g., 25°C) for a predetermined

equilibration time (e.g., 24-48 hours), established in preliminary kinetic tests.

Phase Separation:

Centrifuge the tubes at high speed to separate the soil (solid phase) from the aqueous

solution (liquid phase).

Analysis:
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Carefully remove an aliquot of the supernatant (aqueous phase).

Extract the L3 from the aqueous phase using a suitable solvent (e.g., hexane).

Analyze the extract using GC-MS to determine the equilibrium concentration of L3 in the

aqueous phase (Ce).

Calculation:

Calculate the amount of L3 adsorbed to the soil by subtracting the amount remaining in

the solution from the initial amount.

Calculate the soil-water partition coefficient (Kd) = (Concentration in soil) / (Concentration

in water).

Normalize Kd to the soil's organic carbon content to obtain Koc: Koc = (Kd / % Organic

Carbon) * 100.
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1. Sample Preparation

2. Extraction

3. Cleanup & Concentration

4. Instrumental Analysis

Collect Environmental Sample
(Soil, Water, Sediment)

Spike with Internal Standard

Solvent Extraction
(e.g., Hexane, Dichloromethane)
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Solid Phase Extraction (SPE)
or Gel Permeation Chromatography (GPC)

Evaporate to Near Dryness
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Gas Chromatography-
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Figure 3. General workflow for the analysis of L3 in environmental samples.
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Conclusion
The environmental profile of octamethyltrisiloxane (L3) is complex. Its physicochemical

properties drive partitioning primarily to the atmosphere and the organic carbon fractions of soil

and sediment. While it is not readily biodegradable, it undergoes relatively rapid abiotic

degradation in both air (via oxidation) and water (via hydrolysis), which limits its overall

environmental persistence. Evidence suggests a high potential for bioconcentration from water,

but a low potential for biomagnification through the food web. Combined with its low observed

ecotoxicity and environmental concentrations below known effect levels, the current body of

evidence suggests L3 poses a low risk to organisms and the broader environment.[9]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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